Cas no 167627-06-7 (3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid)

3-Methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 3-position and a carboxylic acid moiety at the 5-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The oxo group at the 2-position enhances reactivity, enabling functionalization for further derivatization. Its rigid indole scaffold contributes to stability, while the carboxylic acid group offers opportunities for conjugation or salt formation. This compound is valued for its potential in medicinal chemistry, serving as a precursor for inhibitors or receptor-targeting agents. High purity grades ensure consistent performance in research and industrial applications.
3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid structure
167627-06-7 structure
Product Name:3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
CAS No:167627-06-7
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD10006244
CID:5606929
PubChem ID:24277628
Update Time:2025-05-28

3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-
    • 167627-06-7
    • starbld0001195
    • DTXSID201211705
    • CS-0263264
    • 3-Methyl-2-oxoindoline-5-carboxylic acid
    • MFCD10006244
    • AKOS006230306
    • EN300-8582903
    • 3-methyl-2-oxo-1,3-dihydroindole-5-carboxylic acid
    • 2,3-Dihydro-3-methyl-2-oxo-1H-indole-5-carboxylic acid
    • 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
    • MDL: MFCD10006244
    • Inchi: 1S/C10H9NO3/c1-5-7-4-6(10(13)14)2-3-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)(H,13,14)
    • InChI Key: ZJEIYTWOLUIVIH-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C(O)=O)C=C2)C(C)C1=O

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.331±0.06 g/cm3(Predicted)
  • Boiling Point: 399.0±42.0 °C(Predicted)
  • pka: 4.19±0.40(Predicted)

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Additional information on 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid

Comprehensive Overview of 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 167627-06-7)

3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 167627-06-7) is a specialized organic compound belonging to the indole derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The indole core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting various therapeutic areas. Researchers are particularly interested in its carboxylic acid functional group, which enhances solubility and allows for further chemical modifications.

In recent years, the demand for indole-based compounds like 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid has surged, driven by their relevance in drug discovery and development. The compound's methyl and oxo substituents contribute to its stability and reactivity, making it a valuable intermediate in synthesizing more complex molecules. Its CAS No. 167627-06-7 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for compounds like 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid. Researchers are investigating greener catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward green chemistry, a hot topic among scientists and policymakers. The compound's potential role in biodegradable materials and eco-friendly pharmaceuticals is also under scrutiny.

Another area of interest is the compound's applicability in neurodegenerative disease research. Indole derivatives are known to interact with neurotransmitter systems, and 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid is no exception. Preliminary studies suggest it could serve as a precursor for developing novel central nervous system (CNS) therapeutics. This has led to increased searches for its mechanism of action and biological activity in online scientific forums.

The compound's spectroscopic properties are also a focal point for analytical chemists. Techniques like NMR, IR spectroscopy, and mass spectrometry are commonly used to characterize 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid, ensuring its purity and structural integrity. These methods are critical for quality control in large-scale production, a topic frequently discussed in pharmaceutical manufacturing circles.

In summary, 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 167627-06-7) is a versatile compound with broad applications in drug development, green chemistry, and materials science. Its unique structural features and growing relevance in research make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovative chemical solutions.

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